Cas no 57420-08-3 ( )

• Product Name: &nbsp
• CAS No: 57420-08-3
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 947008
• PubChem ID: 316849
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-phenylpyridine-2-carbonitrile
• NSC245406
• 57420-08-3
• DS-004911
• NSC-245406
• 3-methyl-4-phenyl-pyridine-2-carbonitrile
• DTXSID50311794
•  

• Inchi： 1S/C13H10N2/c1-10-12(7-8-15-13(10)9-14)11-5-3-2-4-6-11/h2-8H,1H3
• InChI Key： XXYONOLHGIOJPA-UHFFFAOYSA-N
• SMILES： N1C=CC(=C(C)C=1C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 194.0845
• Monoisotopic Mass: 194.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 338.8°C at 760 mmHg
• Flash Point: 119.2°C
• Refractive Index: 1.607
• PSA: 36.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines